4-amino-3-((4-chlorobenzyl)thio)-6-(4-methoxybenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 4-amino-3-[(4-chlorophenyl)methylsulfanyl]-6-[(4-methoxyphenyl)methyl]-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H17ClN4O2S/c1-25-15-8-4-12(5-9-15)10-16-17(24)23(20)18(22-21-16)26-11-13-2-6-14(19)7-3-13/h2-9H,10-11,20H2,1H3
• InChI Key: RLSSFWOBXXYLQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(N(C2=O)N)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol

Description

4-amino-3-((4-chlorobenzyl)thio)-6-(4-methoxybenzyl)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as CBMT and has been studied for its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound is utilized in the synthesis of novel 1,2,4-triazole derivatives, showing promising antimicrobial activities. Bektaş et al. (2007) outlined the synthesis process starting from 4-Amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, leading to the Schiff base and Mannich base derivatives with significant activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Conformational Analysis and DFT Investigations

Kumar et al. (2021) conducted a conformational analysis and DFT investigations on triazole derivatives, including halogenated substitutions, to predict inhibitory activity against tuberculosis. This highlights the compound's potential in drug discovery for treating tuberculosis (Kumar, Mary, Mary, Serdaroğlu, Rad, Roxy, Manjula, & Sarojini, 2021).

Anticancer Evaluation

Research by Bekircan et al. (2008) explores the anticancer properties of 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives. The study highlights their potential in combating various cancer types, indicating the compound's significance in cancer research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Lipase and α-Glucosidase Inhibition

A study by Bekircan, Ülker, & Menteşe (2015) on novel heterocyclic compounds derived from the compound demonstrated significant lipase and α-glucosidase inhibitory activities. This suggests the compound's utility in developing treatments for conditions like diabetes and obesity (Bekircan, Ülker, & Menteşe, 2015).